1-amino-3-cyclohexylpropan-2-ol hydrochloride
Overview
Description
1-amino-3-cyclohexylpropan-2-ol hydrochloride is a chemical compound with the molecular formula C9H20ClNO and a molecular weight of 193.7.
Preparation Methods
The synthesis of 1-amino-3-cyclohexylpropan-2-ol hydrochloride typically involves the reaction of cyclohexylpropanol with an amine source under specific conditions. The reaction conditions often include the use of solvents and catalysts to facilitate the reaction. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
1-amino-3-cyclohexylpropan-2-ol hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert it into different amine derivatives.
Substitution: It can undergo substitution reactions where the amino group is replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.
Scientific Research Applications
1-amino-3-cyclohexylpropan-2-ol hydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: It is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-amino-3-cyclohexylpropan-2-ol hydrochloride involves its interaction with specific molecular targets and pathways. It may act on enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways are still under investigation, but it is believed to modulate certain biochemical processes .
Comparison with Similar Compounds
1-amino-3-cyclohexylpropan-2-ol hydrochloride can be compared with similar compounds such as:
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-amino-3-cyclohexylpropan-2-ol hydrochloride involves the conversion of cyclohexanone to 1-amino-3-cyclohexylpropan-2-ol, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Cyclohexanone", "Ammonia", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with ammonia and sodium borohydride in methanol to form 1-amino-3-cyclohexylpropan-2-ol.", "Step 2: The resulting 1-amino-3-cyclohexylpropan-2-ol is dissolved in ethanol and hydrochloric acid is added to form the hydrochloride salt.", "Step 3: The hydrochloride salt is then filtered and dried to obtain the final product, 1-amino-3-cyclohexylpropan-2-ol hydrochloride." ] } | |
CAS No. |
2694734-67-1 |
Molecular Formula |
C9H20ClNO |
Molecular Weight |
193.7 |
Purity |
95 |
Origin of Product |
United States |
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